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Compound of Interest

Compound Name: Neosolaniol
CAS No.: 77620-53-2
Cat. No.: B1204657
Get Quote
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Executive Technical Summary

Neosolaniol (NEO) is a cytotoxic Type A trichothecene (molecular formula: ngcontent-ng-
€3009699313=""_nghost-ng-c3156237429="" class="inline ng-star-inserted">

) primarily produced by Fusarium sporotrichioides, F. langsethiae, and F. poae. Structurally, it is
4,15-diacetoxy-3,8-dihydroxy-12,13-epoxytrichothec-9-ene.

In the biosynthetic hierarchy, NEO serves as the immediate precursor to T-2 toxin in fully
functional strains. It represents a critical checkpoint where the trichothecene core has
undergone C3-deacetylation and C8-hydroxylation but lacks the final C8-isovalerate
esterification. Understanding this specific node is essential for manipulating mycotoxin profiles
and developing detoxification strategies.

The Biosynthetic Architecture

The synthesis of Neosolaniol is governed by the trichothecene (Tri) gene cluster, a 25-kb
genomic region containing core biosynthetic, regulatory, and transport genes.
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The Tri Enzymatic Cascade

The pathway transforms Farnesyl Pyrophosphate (FPP) into Neosolaniol through a series of
cyclizations, oxygenations, and esterifications.

Gene Enzyme Function Substrate Product
] ] ] Farnesyl ] )
Tri5 Trichodiene synthase Trichodiene
Pyrophosphate (FPP)
. ) . ] ) Isotrichodermol (3-
Trid Multifunctional P450 Trichodiene
OH)
_ _ Isotrichodermin (3-
Tril01 C3-Acetyltransferase Isotrichodermol
OAc)
Trill C15-Hydroxylase Isotrichodermin 15-decalonectrin
Tri3 C15-Acetyltransferase  15-decalonectrin Calonectrin
] N 3,4,15- Diacetoxyscirpenol
Tri8 C3-Esterase (Critical) ] ]
Triacetoxyscirpenol (DAS)
Tril C8-Hydroxylase DAS Neosolaniol
Tril6 C8-Acyltransferase Neosolaniol T-2 Toxin

Critical Mechanism: Neosolaniol accumulation occurs when Tril (C8-hydroxylation) is active,
but Tri16 (C8-esterification) is either absent, non-functional, or suppressed. In F.

sporotrichioides mutants lacking Tri16, Neosolaniol becomes the terminal end-product.

Pathway Visualization

The following diagram illustrates the molecular logic from FPP to Neosolaniol, highlighting the
specific enzymatic interventions.
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Caption: Enzymatic cascade for Neosolaniol synthesis. Green nodes indicate the target
molecule; Red arrows indicate key regulatory steps governing accumulation.

Experimental Protocols
A. Biosynthetic Production (In Vitro)

To synthesize Neosolaniol biologically, Fusarium sporotrichioides (NRRL 3299 or equivalent)
is the standard chassis.

Protocol:
e Inoculum Prep: Cultivate strain on Potato Dextrose Agar (PDA) at 25°C for 7 days.
e Liquid Fermentation:

o Medium: GYEP (5% Glucose, 0.1% Yeast Extract, 0.1% Peptone).

o Inoculation: Add

conidia/mL to 50 mL medium in 250 mL Erlenmeyer flasks.

o Incubation: Shake at 200 rpm, 28°C for 2 days, then reduce to 150 rpm for 5-7 days.
Note: Toxin production peaks during the stationary phase.

¢ Induction Strategy: To maximize Neosolaniol over T-2 toxin, harvest early (Day 4-5) before
maximal Tril6 activity, or use a ATril6 mutant strain if available.

B. Extraction & Purification

Neosolaniol is moderately polar due to the C3 and C8 hydroxyl groups.
Step-by-Step Methodology:

« Filtration: Separate mycelia from culture broth using Whatman No. 1 filter paper.
e Liquid-Liquid Extraction:

o Mix filtrate with Ethyl Acetate (EtOAc) in a 1:1 (v/v) ratio.
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o Vortex vigorously for 2 mins; centrifuge at 3000 x g for 5 mins.

o Collect the upper organic phase. Repeat 3 times.

o Cleanup (Solid Phase Extraction - SPE):

o

Cartridge: Silica or MycoSep® 225.

[¢]

[¢]

[e]

Wash: 5 mL Hexane/DCM (1:1).

o

Conditioning: Hexane followed by Dichloromethane (DCM).

Loading: Dissolve dried extract in 2 mL DCM.

Elution: Elute Neosolaniol with Methanol:DCM (5:95). Note: T-2 elutes earlier due to the

isovalerate group; Neosolaniol elutes later due to higher polarity.

C. Analytical Validation (LC-MS/MS)

Quantification requires differentiating Neosolaniol from DAS and T-2.

Parameter

Specification

Column

C18 Reverse Phase (e.g., Zorbax Eclipse Plus,
2.1 x 100 mm, 1.8 pum)

Mobile Phase A

Water + 5mM Ammonium Acetate + 0.1%

Formic Acid

Mobile Phase B

Methanol (or Acetonitrile) + 0.1% Formic Acid

0-1 min: 10% B; 1-8 min: linear to 90% B; 8-10

Gradient min: 90% B.
Flow Rate 0.3 mL/min

ESI Positive Mode (
lonization or
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MRM Transitions (Neosolaniol):
e Precursor:

m/z (

, based on MW 382.4)
e Quantifier:

m/z (Loss of acetate groups)
e Qualifier:

m/z (Deepoxide fragment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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